Cas no 33996-33-7 (Oxaceprol)

Oxaceprol Properties

Names and Identifiers

• (2S,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid
• trans-1-Acetyl-4-hydroxy-L-proline
• N-Acetyl-trans-4-hydroxy-L-proline
• N-Acetylhydroxyproline
• N-Acetyl-4-hydroxyproline
• (R)-N-Acetyl-4-hydroxy-L-proline
• 1-Acetyl-4-hydroxy-pyrrolidine-2-carboxylic acid
• AC-HYDROXYPROLINE
• Ac-Hyp-OH
• Ac-L-Hyp-OH
• Ac-O-Hyp-OH
• ML 161
• N-Acetyl-L-4-hydroxyproline
• N-ACETYL-L-HYDROXYPROLINE
• Oxaceprol
• (2S,4R)-1-acetyl-4-hydroxy-2-pyrrolidinecarboxylic acid
• (2S,4R)-N-acetyl-4-hydroxyproline
• 1-acetyl-trans-4-hydroxy-L-proline
• AHP-200
• CO-61
• Hyp4001Ac-Hyp-Oh
• Jonctum
• N-AC-L-HYP
• trans-l-prolin
• L-Proline, 1-acetyl-4-hydroxy-, (4R)-
• Oxaceprol [INN]
• Q0XV76B96L
• Oxaceprol (INN)
• DSSTox_RID_81589
• DSSTox_CID_26410
• DSSTox_GSID_46410
• Oxaceprolum
• Tejuntivo
• SMR000857165
• Oxaceprolum [INN-Latin]
• AHP 200
• Jonctum (TN)
• (
• N-ACETYLHYDROXY-L-PROLINE
• N-ALPHA-ACETYL-TRANS-4-HYROXY-L-PYROLLIDINE
• N-ALPHA-ACETYL-L-4-TRANS-HYDROXYPROLINE
• N-ALPHA-ACETYL-L-HYROXYPROLINE
• (-)-1-Acetyl-4β-hydroxy-L-proline
• (4R)-1-Acetyl-4-hydroxy-L-proline
• +Expand

• MDL： MFCD00037339
• InChIKey： BAPRUDZDYCKSOQ-RITPCOANSA-N
• Inchi： 1S/C7H11NO4/c1-4(9)8-3-5(10)2-6(8)7(11)12/h5-6,10H,2-3H2,1H3,(H,11,12)/t5-,6+/m1/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])N(C(C([H])([H])[H])=O)[C@]([H])(C(=O)O[H])C1([H])[H]
• BRN： 84043

Computed Properties

• Exact Mass: 173.068808g/mol
• Surface Charge: 0
• XLogP3: -1.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.068808g/mol
• Monoisotopic Mass: 173.068808g/mol
• Topological Polar Surface Area: 77.8Ų
• Heavy Atom Count: 12
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: -1.00940
• PSA: 77.84000
• Merck: 14,6903
• Refractive Index: 1.4490 (estimate)
• Boiling Point: 442.1℃ at 760 mmHg
• Melting Point: 132-133 °C (dec.) (lit.)
• Flash Point: 221.2℃
• Color/Form: White crystalline powder
• Solubility: Soluble in water
• Specific Rotation: -119 º (c=4 in H2O)
• Optical Activity: [α]20/D −119°, c = 4 in H2O
• Density: 1.3346 (rough estimate)

Oxaceprol Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H318
• Warning Statement： P280-P305 + P351 + P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 41
• Signal Word：Danger
• TSCA：Yes
• FLUKA BRAND F CODES：10

Oxaceprol Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters